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Compound of Interest

Compound Name: Tetramethrin-d6

Cat. No.: B15581273 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Tetramethrin-d6 was identified in the

public domain at the time of this report. The following information is compiled from data

available for the non-deuterated form, Tetramethrin. While the toxicological and chemical

properties of a deuterated compound are generally expected to be very similar to its non-

deuterated counterpart, this guide should be used with the understanding that it is an

extrapolation. Researchers should handle Tetramethrin-d6 with the same precautions as

Tetramethrin and are encouraged to seek manufacturer-specific safety data if available.

Introduction
Tetramethrin is a synthetic pyrethroid insecticide known for its rapid knockdown effect on a

broad spectrum of insects.[1] It functions as a neurotoxin, affecting the insect's nervous

system.[2] Tetramethrin is a white crystalline solid and the commercial product is a mixture of

stereoisomers.[2] This guide provides an in-depth overview of the safety, toxicological, and

chemical properties of Tetramethrin, which is intended to serve as a primary reference for the

handling and use of Tetramethrin-d6 in a research environment.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Tetramethrin.
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Property Value Reference

Molecular Formula C₁₉H₂₅NO₄ [2][3]

Molar Mass 331.406 g/mol [2]

Appearance

White crystalline solid or

colorless crystals with a slight

odor. Can also be a yellow or

brown viscous liquid.

[2][3][4]

Melting Point
65 to 80 °C (149 to 176 °F;

338 to 353 K)
[2]

Boiling Point 180-190 °C at 0.1 mm Hg [3][5]

Density 1.108 g/cm³ [2]

Vapor Pressure 7 x 10⁻⁶ mm Hg at 30°C [6]

Water Solubility 0.00183 g/100 mL [2]

Solubility in Organic Solvents
Soluble in methanol, hexane,

xylene, acetone, and toluene.
[3]

Log P (Octanol-Water Partition

Coefficient)
4.73 [2][3]

Toxicological Data
Tetramethrin exhibits low acute toxicity to mammals but is highly toxic to aquatic organisms.[4]

[7] The primary route of exposure for humans is dermal contact, and adverse effects are

primarily related to peripheral neurotoxicity.[5]

Parameter Value Species Route Reference

LD₅₀ (Acute

Oral)
> 20,000 mg/kg Rat Oral [2]

LC₅₀ (96 hr) 16 µg/L Bluegill sunfish - [5]

LC₅₀ (48 hr) 0.15 - 0.2 mg/L Killifish - [5]
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Carcinogenicity: Tetramethrin was classified as a "Group C, possible human carcinogen without

quantification" by the Cancer Peer Review Committee in 1989. This corresponds to

"Suggestive Evidence of Carcinogenic Potential" under the 2005 EPA Guidelines for

Carcinogen Risk Assessment.[7]

Neurotoxicity: As a pyrethroid insecticide, Tetramethrin's primary mechanism of action is

interference with the nerve sodium ion channels, leading to blockage of nerve signal

transmission.[8] It can cause repetitive discharges in nerve fibers and terminals and disturb

synaptic transmission.[5]

Experimental Protocols
Analysis of Tetramethrin in Environmental Samples
A common method for the determination of Tetramethrin in water and sediment is Gas

Chromatography/Mass Spectrometry (GC/MS).[9]

Sample Preparation (Water):

Extraction of pyrethroids from 1-L filtered water samples is achieved with Solid-Phase

Extraction (SPE).[9]

Sample Preparation (Sediment):

Sediment samples are extracted with microwave-assisted extraction using a mixture of

dichloromethane and methanol.[9]

Co-extracted matrix interferences are removed by stacked SPE and High-Performance

Liquid Chromatography/Gel Permeation Chromatography (HPLC/GPC).[9]

Quantification:

The concentrations of Tetramethrin in the extracts are determined by GC/MS or Gas

Chromatography/Tandem Mass Spectrometry (GC/MS/MS).[9]

Chiral Separation of Tetramethrin Isomers
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An electrokinetic chromatography method has been developed for the enantioselective

separation of Tetramethrin isomers.[10]

Methodology:

Buffer: 100 mM borate buffer (pH 8.0) containing 2 M urea and 100 mM sodium

deoxycholate (SDC).[10]

Sample Preparation: The Tetramethrin standard or sample is dissolved in the buffer to a

concentration of 200 mg/L.[10]

Analysis: The separation is performed using cyclodextrin-modified micellar electrokinetic

chromatography (CD-MEKC).[10]

Signaling Pathway and Experimental Workflows
Mechanism of Action on Voltage-Gated Sodium
Channels
Tetramethrin, like other pyrethroids, exerts its neurotoxic effects by modifying the function of

voltage-gated sodium channels in nerve cell membranes. This leads to prolonged channel

opening and membrane depolarization, resulting in repetitive nerve firing.
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Figure 1: Simplified signaling pathway of Tetramethrin's neurotoxic effect.

General Workflow for Tetramethrin Analysis in
Environmental Samples
The following diagram illustrates a typical workflow for the analysis of Tetramethrin in

environmental samples.
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Figure 2: Experimental workflow for Tetramethrin analysis.

Safety Precautions
Given the data for Tetramethrin, the following safety precautions should be observed when

handling Tetramethrin-d6:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles, and a lab coat.[11]

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[11]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor. Wash

hands thoroughly after handling.[11][12]
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Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents, strong acids, and strong bases.[6][13]

Spills: In case of a spill, wear appropriate PPE and contain the spill. Collect the material and

place it in a suitable container for disposal. Avoid runoff into waterways.[13]

First Aid:

Skin Contact: Immediately wash with plenty of soap and water.[6]

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[6]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[14] In all cases of exposure,

seek medical attention.[6]

Disposal Considerations
Dispose of Tetramethrin-d6 and any contaminated materials in accordance with local, state,

and federal regulations. Do not allow it to enter the environment as it is very toxic to aquatic

life.[4][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. endura.it [endura.it]

2. Tetramethrin - Wikipedia [en.wikipedia.org]

3. Tetramethrin | C19H25NO4 | CID 83975 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Tetramethrin, D-trans- | C19H25NO4 | CID 24365 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Tetramethrin (UK PID) [inchem.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/3745.pdf
https://sumitomo-chem.com.au/sites/default/files/sds-label/tetramethrin_tg_0.pdf
https://sumitomo-chem.com.au/sites/default/files/sds-label/tetramethrin_tg_0.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3745.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3745.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3745.pdf
https://www.chemicalbook.com/msds/tetramethrin.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3745.pdf
https://www.benchchem.com/product/b15581273?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/d-Tetramethrin
https://www.chemicalbook.com/msds/tetramethrin.pdf
https://www.benchchem.com/product/b15581273?utm_src=pdf-custom-synthesis
https://www.endura.it/products/d-tetramethrin
https://en.wikipedia.org/wiki/Tetramethrin
https://pubchem.ncbi.nlm.nih.gov/compound/Tetramethrin
https://pubchem.ncbi.nlm.nih.gov/compound/d-Tetramethrin
https://www.inchem.org/documents/ukpids/ukpids/ukpid85.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. nj.gov [nj.gov]

7. downloads.regulations.gov [downloads.regulations.gov]

8. Novel Mechanism and Kinetics of Tetramethrin Degradation Using an Indigenous
Gordonia cholesterolivorans A16 - PMC [pmc.ncbi.nlm.nih.gov]

9. pubs.usgs.gov [pubs.usgs.gov]

10. eprints.imdea-agua.org:13000 [eprints.imdea-agua.org:13000]

11. cdms.net [cdms.net]

12. datasheets.scbt.com [datasheets.scbt.com]

13. sumitomo-chem.com.au [sumitomo-chem.com.au]

14. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Tetramethrin-d6: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581273#tetramethrin-d6-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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